4-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-[3-(dimethylsulfamoyl)phenyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C15H15NO5S/c1-16(2)22(20,21)12-5-3-4-10(8-12)11-6-7-13(15(18)19)14(17)9-11/h3-9,17H,1-2H3,(H,18,19)
• InChI Key: WIDCWNRQAXIBBM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol

Description

4-(3-N,N-Dimethylsulfamoylphenyl)-2-hydroxybenzoic acid, 95% (4-(3-DMS)-2-HBA) is a compound commonly used in scientific research and laboratory experiments. It is an important chemical building block for a variety of applications, ranging from drug synthesis to the production of polymers and other materials. 4-(3-DMS)-2-HBA has a wide range of biochemical and physiological effects, and its versatility makes it a valuable chemical for many different applications.

Scientific Research Applications

4-(3-DMS)-2-HBA is a versatile compound that can be used in a variety of scientific research applications. It is often used as a starting material for the synthesis of drugs and other compounds, as well as for the production of polymers and other materials. 4-(3-DMS)-2-HBA is also used in the synthesis of dyes, catalysts, and other organic compounds. In addition, it is used in the synthesis of fluorescent probes and other analytical reagents.

Mechanism of Action

The mechanism of action of 4-(3-DMS)-2-HBA is not well understood. It is known, however, that the compound is able to interact with various proteins and other biomolecules. For example, it has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other eicosanoids. In addition, 4-(3-DMS)-2-HBA has been shown to bind to the glucocorticoid receptor, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
4-(3-DMS)-2-HBA has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other eicosanoids. In addition, 4-(3-DMS)-2-HBA has been shown to bind to the glucocorticoid receptor, which is involved in the regulation of gene expression. Furthermore, 4-(3-DMS)-2-HBA has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties.

Advantages and Limitations for Lab Experiments

4-(3-DMS)-2-HBA is a versatile compound that has a wide range of applications in scientific research and laboratory experiments. One of the main advantages of using 4-(3-DMS)-2-HBA is that it is relatively easy to synthesize and purify. In addition, it has a wide range of biochemical and physiological effects, which makes it a useful compound for a variety of different applications. However, there are some limitations to using 4-(3-DMS)-2-HBA. For example, it is not soluble in water, which can make it difficult to use in certain experiments. In addition, the exact mechanism of action of 4-(3-DMS)-2-HBA is not well understood, which can make it difficult to predict its effects in certain situations.

Future Directions

There are a number of potential future directions for 4-(3-DMS)-2-HBA. One of the most promising areas of research is in the development of new drug candidates. 4-(3-DMS)-2-HBA has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, which makes it a potential candidate for the development of new drugs. In addition, 4-(3-DMS)-2-HBA could be used in the development of new materials, such as polymers and other materials. Furthermore, 4-(3-DMS)-2-HBA could be used to develop new fluorescent probes and other analytical reagents. Finally, 4-(3-DMS)-2-HBA could be used to develop new dyes, catalysts, and other organic compounds.

Synthesis Methods

4-(3-DMS)-2-HBA can be synthesized through a variety of methods. One common method involves the reaction of 4-hydroxybenzoic acid with 3-N,N-dimethylsulfamoylphenyl bromide in the presence of a base, such as sodium hydroxide. The reaction is typically carried out at a temperature of around 90°C for several hours. The resulting product is a white solid that can be purified by recrystallization.